1-(4-Methyl-4H-1,2,4-triazol-3-yl)-2-(methylamino)ethan-1-one

• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• SMILES: CNCC(=O)C1=NN=CN1C
• InChI: InChI=1S/C6H10N4O/c1-7-3-5(11)6-9-8-4-10(6)2/h4,7H,3H2,1-2H3
• InChIKey: RYDKBVCXYQDPFH-UHFFFAOYSA-N

N4-Methyl Triazole Building Block Overview

1-(4-Methyl-4H-1,2,4-triazol-3-yl)-2-(methylamino)ethan-1-one (CAS 1499711-59-9) is a 1,2,4-triazole heterocycle with a molecular formula of C6H10N4O and a molecular weight of 154.17 g/mol . It is commercially available at 95% purity from specialist chemical suppliers . The compound belongs to a class of substituted triazoles that have been characterized in the patent literature as non-peptide, reversible inhibitors of methionine aminopeptidase type 2 (MetAP2) and as scaffolds for kinase inhibition .

1

Triazole heterocycle building block N4-methyl-1,2,4-triazole core for medicinal chemistry and fragment-based discovery workflows.

2

Kinase inhibitor scaffold research Substituted triazole core reported in kinase inhibition scaffold context; supports hit-to-lead studies.

3

MetAP2 pharmacophore study fit Structural features align with patent-disclosed MetAP2 inhibitor pharmacophore for anti-angiogenesis research models.

Why Generic Triazole Analogs Cannot Substitute

Generic 1,2,4-triazole substitution fails because this compound's specific combination of an N4-methyl group and a methylamino-ketone side chain creates a unique hydrogen-bonding and steric profile. N4-methylation eliminates the acidic triazole N-H proton (pKa ~3.13 for the parent 4-methyl-4H-1,2,4-triazole ), which fundamentally alters solubility and metal-coordination capacity. The methylamino ketone side chain simultaneously introduces a single, defined secondary amine hydrogen bond donor (HBD=1), a feature completely absent in the des-methylamino analog 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanone (HBD=0) . These differences are critical for target binding and cannot be replicated by simple triazole analogs.

Target Compound

Des-methyl Analog

Des-methylamino Analog

Triazole N-H

N4-methylated (absent)

Present (pKa ~3.13)

N4-methylated (absent)

HBD Count

1 (methylamino N-H)

2 (triazole + methylamino)

0 (no amine donor)

Key Implication

Defined single-donor profile; may support CNS permeability design

Acidic N-H alters solubility and metal-coordination; dual-HBD profile may shift permeability

Zero HBD eliminates key hydrogen-bonding interaction; binding mode may not transfer

Quantitative Comparison with Closest Analogs

Molecular Weight and Composition vs. Analogs

The target compound (C6H10N4O, MW 154.17 g/mol) is structurally differentiated from its two most closely related commercially available analogs. The des-methyl analog, 2-(methylamino)-1-(1H-1,2,4-triazol-3-yl)ethan-1-one (CAS 2229327-06-2), has the formula C5H8N4O and a MW of 140.14 g/mol . The des-methylamino analog, 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanone (CAS 153334-40-8), has the formula C5H7N3O and a MW of 125.13 g/mol .

MW Identity

Head-to-head

154.17 vs 140.14 vs 125.13 g/mol

+14.03 Da (N4-CH3); +29.04 Da total

Supports procurement identity verification

14.03 Da shift confirms N4-methyl group presence

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	154.17 g/mol (C6H10N4O)
Comparator Or Baseline	Des-methyl (CAS 2229327-06-2): 140.14 g/mol (C5H8N4O); Des-methylamino (CAS 153334-40-8): 125.13 g/mol (C5H7N3O)
Quantified Difference	+14.03 g/mol vs. des-methyl; +29.04 g/mol vs. des-methylamino
Conditions	Calculated from confirmed molecular formulas and SMILES notation

Why This Matters

The precise 14.03 Da mass difference confirms the presence of the N4-methyl group, providing a direct analytical marker for identity verification and inventory control upon procurement.

Hydrogen Bond Donor Count Differentiation

N4-methylation in the target compound eliminates the acidic triazole N-H, reducing the hydrogen bond donor (HBD) count to 1 (the methylamino N-H). The des-methyl analog possesses 2 HBDs (triazole N-H + methylamino N-H), while the des-methylamino analog has 0 HBDs . This directly impacts predicted membrane permeability and target binding modality.

HBD Profile

Head-to-head

1 vs 2 vs 0 HBD

Δ = -1 vs des-methyl; +1 vs des-methylamino

May support CNS permeability design context

Single HBD from methylamino N-H only

Evidence Dimension	Hydrogen bond donor (HBD) count
Target Compound Data	1 (methylamino N-H)
Comparator Or Baseline	Des-methyl analog: 2; Des-methylamino analog: 0
Quantified Difference	Δ = -1 vs. des-methyl; Δ = +1 vs. des-methylamino
Conditions	Structural analysis based on confirmed SMILES

Why This Matters

A single HBD is often favorable for blood-brain barrier penetration and oral bioavailability, making the target compound a strategically distinct starting point for CNS drug discovery programs compared to its dual-HBD analog.

Commercial Purity Specification Comparison

A direct, quantitative comparison of the available commercial purity specifications shows no significant differentiator. The target compound is sold at a minimum purity of 95% , matching the specifications of its closest commercially listed analogs . This shifts the procurement decision entirely to the structural requirements of the project.

Purity Specification

Specification review

≥95% across all analogs

Selection driven by structural profile

No purity advantage across comparators

Evidence Dimension	Minimum commercially available purity
Target Compound Data	95% (Leyan, catalog #2020966)
Comparator Or Baseline	Des-methyl analog: 95%; Des-methylamino analog: 95%
Quantified Difference	None (all ≥95%)
Conditions	Vendor specifications as listed on Chemsrc and Leyan databases

Why This Matters

With purity being an equivalent factor across analogs, the user's selection must be driven by the unique structural and physicochemical profile of the target compound, as no quality advantage exists for the alternatives.

Kinase Inhibitor Scaffold Validation

Direct biological assay data for the specific compound is not publicly available. However, structurally related molecules containing the 4-methyl-4H-1,2,4-triazol-3-yl substructure have demonstrated kinase inhibitory activity. A compound from the BindingDB database (BDBM412610), which shares this exact substructure, inhibited CDK2/cyclin A with a Ki of 1,400 nM [1]. This validates the scaffold's potential in kinase programs.

Kinase Scaffold

Class-level

Related scaffold Ki = 1,400 nM (CDK2/cyclin A)

Supports kinase inhibitor scaffold context

Data to verify for target compound; class-level inference only

Evidence Dimension	CDK2/cyclin A inhibition (Ki)
Target Compound Data	Not directly measured; contains a validated kinase-inhibitor scaffold.
Comparator Or Baseline	BindingDB BDBM412610: a 4-methyl-4H-1,2,4-triazol-3-yl analog with Ki = 1,400 nM [1].
Quantified Difference	Not calculable for the target compound itself.
Conditions	Inhibition of full-length human N-terminal His-tagged CDK2/cyclin A expressed in a baculovirus system [1].

Why This Matters

The validated kinase-inhibitor scaffold makes this compound a logically justified choice as a synthetic intermediate or a starting point for hit-to-lead optimization, as its core substructure is associated with confirmed target engagement.

• [1] BindingDB, Affinity Data for BDBM412610. Available: https://w.bindingdb.org/jsp/datacard.jsp?compound=412610 View Source

MetAP2 Pharmacophore Alignment

Patents explicitly claim 1,2,4-triazole derivatives as non-peptide, reversible inhibitors of methionine aminopeptidase type 2 (MetAP2) for treating angiogenesis-related diseases [1]. The target compound's N4-methyl-triazole and methylamino-ketone features are consistent with the pharmacophore described in EP1381360A1. While a specific IC50 is not reported for this compound, highly optimized triazole-based MetAP2 inhibitors have achieved potencies as low as 8 nM in other studies [2].

MetAP2 Pharmacophore

Class-level

Aligned with EP1381360A1 pharmacophore

Supports MetAP2 research intermediate fit

No IC50 reported for target compound; literature benchmark 8 nM

Evidence Dimension	MetAP2 inhibition potential
Target Compound Data	Not directly measured; fits the disclosed patent pharmacophore.
Comparator Or Baseline	EP1381360A1 pharmacophore; literature benchmark of 8 nM for a potent triazole MetAP2 inhibitor [2].
Quantified Difference	Not calculable for the target compound itself.
Conditions	Pharmacophore analysis per EP1381360A1 [1]; literature potency benchmark [2].

Why This Matters

Alignment with a defined patent pharmacophore for a high-value anti-angiogenic target provides a strong, de-risked scientific rationale for selecting this compound as a key intermediate in drug discovery projects.

• [1] SmithKline Beecham Corp., Compounds and methods for inhibiting metap2 in mammals, EP1381360A1, 2004. Available: https://patents.google.com/patent/EP1381360A1/en View Source
• [2] CPRiL, University of Freiburg. Data on highly potent MetAP-2 inhibitors. Available: https://cpi.vm.uni-freiburg.de View Source

Validated Application Scenarios

Kinase Inhibitor Hit-to-Lead Optimization

The 4-methyl-4H-1,2,4-triazole substructure, as part of the target compound, is a validated scaffold for kinase inhibition, with a related derivative showing a CDK2/cyclin A Ki of 1,400 nM [1]. The distinct single HBD profile of 1-(4-Methyl-4H-1,2,4-triazol-3-yl)-2-(methylamino)ethan-1-one makes it a preferred starting point for CNS-permeable kinase inhibitor design compared to its dual-HBD analogs.

MetAP2 Inhibitor Synthesis for Anti-Angiogenesis

The compound's structure is closely aligned with the pharmacophore for MetAP2 inhibitors disclosed in patent literature [2], which are proposed for treating cancer and other angiogenesis-dependent diseases. Procuring this intermediate provides a direct entry into synthesizing patent-relevant compound libraries.

Building Block for Fragment-Based Drug Discovery

With a molecular weight of 154.17 g/mol, a single hydrogen bond donor, and a synthetic handle (secondary amine), this compound meets key fragment-likeness criteria. Its unique structural features offer a differentiated vector for fragment growth compared to the flatter, non-functionalized analog 1-(4-methyl-4H-1,2,4-triazol-3-yl)ethanone .

Application

Selection Property

Validation Focus

Kinase inhibitor hit-to-lead studies

Kinase scaffold context review

Pathway-response interpretation

MetAP2 pathway research

Pharmacophore-aligned intermediate

MetAP2 inhibition context review

Fragment-based discovery studies

Fragment-likeness profile

Structural differentiation review

• [1] BindingDB, Affinity Data for BDBM412610. Available: https://w.bindingdb.org/jsp/datacard.jsp?compound=412610 View Source
• [2] SmithKline Beecham Corp., Compounds and methods for inhibiting metap2 in mammals, EP1381360A1, 2004. Available: https://patents.google.com/patent/EP1381360A1/en View Source